Phenylacetic-alpha-13C acid
Overview
Description
Phenylacetic-alpha-13C acid, also known as Phenylacetic acid-α,β-13C2, is a variant of phenylacetic acid where two of the carbon atoms (alpha and beta to the carboxylic acid group) are the stable isotope of carbon, 13C . It has a molecular weight of 138.13 .
Molecular Structure Analysis
This compound has a linear formula of C6H513CH213CO2H . The structure consists of a phenyl ring attached to a carboxylic acid group with two 13C atoms .Physical and Chemical Properties Analysis
This compound is a solid with a boiling point of 265 °C and a melting point of 77-79 °C . .Scientific Research Applications
Conformational Dynamics in Organic Chemistry
A study by Singh et al. (2022) utilized derivatives of phenylacetic acid to explore the conformational landscape of alpha-methoxy phenylacetic acid in the gas phase. Through a rotational spectroscopy study, they identified multiple conformers, providing insights into the molecule's intramolecular dynamics and non-covalent interactions. This research aids in understanding molecular flexibility and stability, crucial for organic synthesis and drug design processes (Singh et al., 2022).
Hepatic Function Assessment
Festi et al. (2005) demonstrated the utility of 13C-labeled phenylalanine and 13C-methacetin breath tests in evaluating hepatic functional mass in chronic liver disease patients. Their findings suggest these tests could offer non-invasive, functional assessments of liver health, providing an alternative to traditional, more invasive methods (Festi et al., 2005).
Environmental Bioremediation
Moe et al. (2018) explored the role of phenylacetic acid in the bioremediation of chlorinated solvent contamination in groundwater. Their study indicated that indigenous microorganisms could convert phenylacetic acid and its derivatives to toluene, highlighting the potential for phenylacetic acid in enhancing microbial degradation of environmental pollutants (Moe et al., 2018).
Photocatalysis in Organic Synthesis
Capaldo et al. (2016) reported on the use of arylacetic acids, including derivatives of phenylacetic acid, in the photocatalyzed benzylation of electrophilic olefins. Their work demonstrates the potential of phenylacetic acid derivatives in photocatalysis, offering a green and efficient method for creating carbon-carbon bonds in organic synthesis (Capaldo et al., 2016).
Antimicrobial Properties
Cueva et al. (2010) explored the antimicrobial activity of phenolic acids, including phenylacetic acid, against various commensal, probiotic, and pathogenic bacteria. Their findings indicate that phenylacetic acid exhibits antibacterial properties, suggesting its potential use in controlling bacterial growth and studying microbial interactions in the gut (Cueva et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
2-phenylacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i6+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLJVXDMOQOGPHL-PTQBSOBMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[13CH2]C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60583506 | |
Record name | Phenyl(2-~13~C)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60583506 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68661-15-4 | |
Record name | Phenyl(2-~13~C)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60583506 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 68661-15-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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